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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290

This guide provides essential safety and logistical information for the proper disposal of Acid
Yellow 199, a synthetic azo dye. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and compliance with
environmental regulations.

Key Safety and Hazard Information

It is crucial to be aware of the hazards associated with Acid Yellow 199 before handling and
disposal.
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Property Information
Chemical Name Acid Yellow 199
CAS Number 70865-20-2
Appearance Orange powder

Irritant. May cause an allergic skin reaction.

Primary Hazards Harmful to aquatic life with long-lasting effects.

[1]

Avoid contact with skin and eyes. Avoid
) ) formation of dust and aerosols. Use in a well-
Handling Precautions ) ) )
ventilated area or with appropriate exhaust

ventilation.[2]

Safety glasses, gloves, and a lab coat should be
Personal Protective Equipment (PPE) worn. If dust is generated, a respirator may be

necessary.

Sweep up the solid material, avoiding dust
In case of a Spill generation, and place it in a suitable, closed

container for disposal.

Step-by-Step Disposal Protocol

Acid Yellow 199 is a water-soluble azo dye and should be disposed of as hazardous chemical
waste. Do not discharge it into the sanitary sewer.

e Segregation of Waste:

o Collect all waste containing Acid Yellow 199, including unused solid dye, contaminated
solutions, and heavily contaminated labware (e.g., weighing boats, pipette tips), in a
designated and compatible waste container.

o Do not mix Acid Yellow 199 waste with other incompatible waste streams. For example,
keep it separate from strong acids, bases, and oxidizing agents.

e Waste Container Requirements:
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o Use a sturdy, leak-proof container with a secure lid that is compatible with the chemical.

o The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Acid Yellow 199".[3] Include the concentration if it is in a solution.

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is away from drains and incompatible materials.
e Arranging for Disposal:

o Once the waste container is full or you are ready to dispose of it, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup.

o Follow your institution's specific procedures for hazardous waste pickup requests.
o Disposal of Empty Containers:

o To be considered non-hazardous, the original Acid Yellow 199 container must be
thoroughly empty.

o Triple-rinse the empty container with a suitable solvent (e.g., water). The first rinseate
must be collected and disposed of as hazardous waste.[3][4]

o After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for clean lab glass or plastic.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with Acid Yellow 199.
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Disposal workflow for Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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